Cas no 1482304-25-5 (4-Chloro-2-(3,4-dichlorophenyl)-5-fluoro-6-methylpyrimidine)

4-Chloro-2-(3,4-dichlorophenyl)-5-fluoro-6-methylpyrimidine is a halogenated pyrimidine derivative with potential applications in pharmaceutical and agrochemical research. Its structure features multiple chlorine and fluorine substituents, enhancing its reactivity and selectivity in chemical transformations. The compound's unique substitution pattern makes it a valuable intermediate for synthesizing biologically active molecules, particularly in the development of herbicides, fungicides, or pharmaceuticals targeting specific enzymatic pathways. The presence of both electron-withdrawing and sterically demanding groups contributes to its stability and controlled reactivity under synthetic conditions. This compound is typically handled under inert conditions due to its sensitivity to moisture and air. Its purity and structural integrity are critical for reproducible results in downstream applications.
4-Chloro-2-(3,4-dichlorophenyl)-5-fluoro-6-methylpyrimidine structure
1482304-25-5 structure
Product Name:4-Chloro-2-(3,4-dichlorophenyl)-5-fluoro-6-methylpyrimidine
CAS No:1482304-25-5
MF:C11H6Cl3FN2
MW:291.53614282608
MDL:MFCD22267895
CID:4781343
Update Time:2025-10-11

4-Chloro-2-(3,4-dichlorophenyl)-5-fluoro-6-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

    • 4-chloro-2-(3,4-dichlorophenyl)-5-fluoro-6-methylpyrimidine
    • 4-Chloro-2-(3,4-dichlorophenyl)-5-fluoro-6-methylpyrimidine
    • MDL: MFCD22267895
    • Inchi: 1S/C11H6Cl3FN2/c1-5-9(15)10(14)17-11(16-5)6-2-3-7(12)8(13)4-6/h2-4H,1H3
    • InChI Key: YJNFQMRMGDDGAM-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=CC(=C1)C1N=C(C(=C(C)N=1)F)Cl)Cl

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 269
  • XLogP3: 4.6
  • Topological Polar Surface Area: 25.8

4-Chloro-2-(3,4-dichlorophenyl)-5-fluoro-6-methylpyrimidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Matrix Scientific
196894-2.500g
4-Chloro-2-(3,4-dichlorophenyl)-5-fluoro-6-methylpyrimidine, 95%
1482304-25-5 95%
2.500g
$2063.00 2023-09-06

Additional information on 4-Chloro-2-(3,4-dichlorophenyl)-5-fluoro-6-methylpyrimidine

Comprehensive Overview of 4-Chloro-2-(3,4-dichlorophenyl)-5-fluoro-6-methylpyrimidine (CAS No. 1482304-25-5)

4-Chloro-2-(3,4-dichlorophenyl)-5-fluoro-6-methylpyrimidine (CAS No. 1482304-25-5) is a specialized pyrimidine derivative with significant applications in pharmaceutical and agrochemical research. This compound belongs to the class of halogenated pyrimidines, which are known for their versatile biological activities. The presence of multiple halogen atoms, including chloro and fluoro substituents, enhances its reactivity and potential utility in drug discovery and material science.

The molecular structure of 4-Chloro-2-(3,4-dichlorophenyl)-5-fluoro-6-methylpyrimidine features a pyrimidine core substituted with a 3,4-dichlorophenyl group at the 2-position, a chloro group at the 4-position, a fluoro group at the 5-position, and a methyl group at the 6-position. This unique arrangement contributes to its distinct physicochemical properties, such as moderate lipophilicity and stability under various conditions. Researchers often explore such compounds for their potential as kinase inhibitors or intermediates in synthetic chemistry.

In recent years, the demand for halogenated heterocycles like 4-Chloro-2-(3,4-dichlorophenyl)-5-fluoro-6-methylpyrimidine has surged due to their role in developing targeted therapies and agrochemicals. The compound's CAS number 1482304-25-5 is frequently searched in scientific databases, reflecting its relevance in medicinal chemistry and crop protection. Its synthesis typically involves multi-step reactions, including cross-coupling and halogenation processes, which are topics of interest in organic synthesis forums.

One of the trending topics associated with this compound is its potential application in cancer research. Pyrimidine derivatives are widely investigated for their ability to modulate cell signaling pathways, and the fluoro and chloro substitutions in this molecule may enhance its binding affinity to specific enzyme targets. Additionally, the agrochemical industry explores similar structures for designing herbicides and fungicides, aligning with the global focus on sustainable agriculture.

From a synthetic chemistry perspective, CAS 1482304-25-5 serves as a valuable building block for constructing more complex molecules. Its reactivity and selectivity make it a candidate for palladium-catalyzed reactions, a hot topic in catalysis research. The compound's stability also allows for storage and handling under standard laboratory conditions, which is a practical advantage for researchers.

Environmental and toxicological studies of 4-Chloro-2-(3,4-dichlorophenyl)-5-fluoro-6-methylpyrimidine are limited but growing, as regulatory agencies emphasize the safety of chemical intermediates. Its biodegradability and ecotoxicity are areas of active investigation, particularly in the context of green chemistry initiatives. These aspects are critical for industries aiming to reduce their environmental footprint while maintaining product efficacy.

In summary, 4-Chloro-2-(3,4-dichlorophenyl)-5-fluoro-6-methylpyrimidine (CAS No. 1482304-25-5) is a multifaceted compound with promising applications in pharmaceuticals, agrochemicals, and material science. Its structural features and synthetic versatility make it a subject of ongoing research, particularly in fields addressing global health and agricultural challenges. As scientific interest in halogenated pyrimidines continues to grow, this compound is likely to remain a key player in innovation-driven industries.

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